molecular formula C12H13NOSi B8751653 2-((Trimethylsilyl)ethynyl)benzo[d]oxazole

2-((Trimethylsilyl)ethynyl)benzo[d]oxazole

Cat. No.: B8751653
M. Wt: 215.32 g/mol
InChI Key: QYZJJPFSRLTKIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((Trimethylsilyl)ethynyl)benzo[d]oxazole is a useful research compound. Its molecular formula is C12H13NOSi and its molecular weight is 215.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NOSi

Molecular Weight

215.32 g/mol

IUPAC Name

2-(1,3-benzoxazol-2-yl)ethynyl-trimethylsilane

InChI

InChI=1S/C12H13NOSi/c1-15(2,3)9-8-12-13-10-6-4-5-7-11(10)14-12/h4-7H,1-3H3

InChI Key

QYZJJPFSRLTKIX-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C#CC1=NC2=CC=CC=C2O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of bis(triphenylphosphine)palladium(II) chloride (0.229 g, 0.326 mmol), triethylamine (1.815 mL, 13.02 mmol), copper(I) iodide (0.124 g, 0.651 mmol), trimethylsilylacetylene (29A, 1.645 mL, 11.72 mmol) and compound 28A (1.0 g, 6.51 mmol) in dichloroethane (10 mL) under an inert atmosphere was heated at 80° C. overnight. After the reaction was complete, the mixture was cooled, diluted with dichloromethane (10 mL), washed with aq. NaHCO3, dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel eluting with 0-5% EtOAc/hexanes to give a mixture of Compound 29B (575 mg) and Compound 29C (200 mg).
[Compound]
Name
Compound 29B
Quantity
575 mg
Type
reactant
Reaction Step One
[Compound]
Name
Compound 29C
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
1.815 mL
Type
reactant
Reaction Step Three
Quantity
1.645 mL
Type
reactant
Reaction Step Three
Quantity
1 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0.229 g
Type
catalyst
Reaction Step Three
Name
copper(I) iodide
Quantity
0.124 g
Type
catalyst
Reaction Step Three

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